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Benurestat at a Glance

The table below summarizes the core chemical and biological data for Benurestat.

Property Description

IUPAC/Chemical Name 4-chloro-N-[2-(hydroxyamino)-2-oxoethyl]benzamide [1]

CAS Number 38274-54-3 [2] [1]

Molecular Formula C₉H₉ClN₂O₃ [2] [1]

Molecular Weight 228.63 g/mol [2] [1]

SMILES O=C(NCC(NO)=O)C1=CC=C(Cl)C=C1 [2] [1]

Mechanism of Action Orally active urease inhibitor [2] [1]

Primary Research Use Infected ureolysis studies [2] [1]

Summary of Key Experimental Findings
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A 1975 study investigated Benurestat's efficacy in rats with experimental Proteus mirabilis genitourinary

tract infections [3]. The main findings are summarized below:

Aspect Finding

Dosage 25 mg/kg, 50 mg/kg, or 100 mg/kg [1]

Effect on
Urinary
Ammonia

Decreased urinary excretion of ammonia [2] [1]

Viable Bacteria
in Bladder

Significantly reduced when Benurestat was co-administered with antibiotics

(Nitrofurantoin, Sulfamethoxazole, or Ampicillin) compared to control or either
component alone [2] [1]

Proposed Mechanism of Action and Experimental
Workflow

Based on the gathered information, the following diagrams illustrate the proposed mechanism of Benurestat

and the workflow of the key in vivo experiment.
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Proposed mechanism of Benurestat inhibiting bacterial urease to reduce ammonia and infection severity.
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Workflow of the in vivo study assessing Benurestat efficacy in infected rats [2] [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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